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Compound of Interest

Compound Name: Ro 64-6198

Cat. No.: B1680701

Application Notes and Protocols for Ro 64-6198

These application notes provide detailed information on the solubility, preparation, and
biological activity of Ro 64-6198, a potent and selective nonpeptide agonist for the
Nociceptin/Orphanin FQ (N/OFQ) receptor (NOP), also known as the opioid receptor-like 1
(ORL-1) receptor. The provided protocols are intended for researchers, scientists, and drug
development professionals.

Solubility and Preparation

Proper dissolution and preparation of Ro 64-6198 are critical for accurate and reproducible
experimental results. The solubility of Ro 64-6198 is dependent on the solvent and the
intended application (in vitro vs. in vivo).

Table 1: Solubility of Ro 64-6198
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Solvent/Vehicle o Maximum

Application . Reference
System Concentration
Dimethyl sulfoxide ) Not specified, used for

In vitro [1]

(DMSO)

stock solutions

10% DMSO, 40%
PEG300, 5% Tween- In vivo
80, 45% Saline

> 2.5 mg/mL (6.23
mM)

[2]

10% DMSO, 10%
Tween 80, 80% In vivo

distilled water

Not specified, used for

1 mg/kg IP injections

[3]4]

DMSO:Tween
80:sterile water (1:1:8)

In vivo

Not specified

[5]16]

4:1:5 DMSO:Tween

80:sterile water

In vivo

Not specified

[7]

Protocols for Solution Preparation

Protocol 1: Preparation of Ro 64-6198 Stock Solution for In Vitro Experiments

o Materials:

o Ro 64-6198 powder

o Anhydrous dimethyl sulfoxide (DMSO)

o Sterile microcentrifuge tubes or vials

e Procedure:

1. Equilibrate the Ro 64-6198 powder to room temperature before opening the vial.

2. Weigh the desired amount of Ro 64-6198 and dissolve it in an appropriate volume of

DMSO to achieve the desired stock concentration (e.g., 10 mM).

3. Vortex or sonicate briefly to ensure complete dissolution.
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4. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
5. Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[2][8]
Protocol 2: Preparation of Ro 64-6198 for In Vivo Administration

This protocol is an example for preparing a dosing solution with a final concentration of = 2.5
mg/mL.[2]

o Materials:

o Ro 64-6198

o

Dimethyl sulfoxide (DMSO)

[¢]

Polyethylene glycol 300 (PEG300)

Tween-80

[e]

[e]

Sterile saline (0.9% NacCl)

Sterile tubes

o

e Procedure:
1. Prepare a stock solution of Ro 64-6198 in DMSO (e.g., 25 mg/mL).
2. For a 1 mL final dosing solution, add the solvents sequentially:

= To 400 pL of PEG300, add 100 pL of the 25 mg/mL Ro 64-6198 stock in DMSO. Mix
thoroughly.

» Add 50 pL of Tween-80 to the mixture and mix until a clear solution is formed.
» Add 450 pL of sterile saline to reach the final volume of 1 mL. Mix well.

3. The final concentration of the vehicle is 10% DMSO, 40% PEG300, 5% Tween-80, and
45% saline.
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4. It is recommended to prepare this working solution fresh on the day of the experiment.

Biological Activity and Signaling Pathway

Ro 64-6198 is a potent and selective agonist for the NOP receptor, with over 100-fold
selectivity compared to classical opioid receptors (U, 8, and K).[7]

Table 2: Pharmacological Data for Ro 64-6198

Parameter Value Receptor Assay Reference
ECso 25.6 nM NOP Not specified [8]
ECso (arrestin3 ]

] 0.912 uM NOP In vitro [8]
recruitment)
ECso (arrestin2 )

] 1.20 uM NOP In vitro [8]
recruitment)
Ki 0.3nM NOP Receptor binding  [9]
Ki 36 nM MOP Receptor binding  [9]
Ki 214 nM KOP Receptor binding  [9]
Ki 3,787 nM DOP Receptor binding  [9]

Signaling Pathway of Ro 64-6198 via the NOP Receptor

The NOP receptor is a G protein-coupled receptor (GPCR) that primarily couples to Gi/o
proteins.[10] Activation of the NOP receptor by Ro 64-6198 initiates a signaling cascade that
leads to various cellular responses.
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Caption: Signaling pathway of Ro 64-6198 via the NOP receptor.

Experimental Workflow

The following diagram outlines a general workflow for conducting experiments with Ro 64-
6198.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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